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Compound of Interest

Compound Name: Ethyl propiolate

Cat. No.: B042952

Essential Safety and Handling Guide for Ethyl
Propiolate

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount, especially when handling reactive chemical compounds like Ethyl
propiolate. This guide provides immediate, essential safety protocols, operational procedures,
and disposal plans to foster a secure research environment.

Chemical Profile and Hazards

Ethyl propiolate (CAS No. 623-47-2), also known as Ethyl acetylenecarboxylate, is a
flammable liquid and vapor that can cause skin and serious eye irritation.[1][2][3][4] It may also
cause respiratory irritation.[1][2] Understanding these hazards is the first step toward safe
handling.
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Hazard Category Classification Signal Word Hazard Statements

o H226: Flammable
Flammable Liquid,

Flammability Warning liquid and vapor.[1][2]
Category 3
[31[4]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.[1][2][3][4]
H319: Causes serious
Serious Eye ] S
o Category 2 Warning eye irritation.[1][2][3]
Damage/Irritation
[4]
Specific Target Organ Category 3 H335: May cause
Toxicity (Single (Respiratory Tract Warning respiratory irritation.[1]
Exposure) Irritation) [2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment should be used
when handling Ethyl propiolate:

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][5]
e Hand Protection: Use solvent-resistant gloves.[1][2]

» Skin and Body Protection: Wear protective clothing to prevent skin exposure.[1][5] In case of
splashing, full impervious protective clothing, including boots, is recommended.

» Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5] A dust mask of type
N95 (US) is also suggested.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

This protocol outlines the essential steps for safely managing Ethyl propiolate in a laboratory
setting.

1. Preparation and Engineering Controls:
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» Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

e Ensure that an eyewash station and safety shower are readily accessible.[6]

» Eliminate all ignition sources, including open flames, sparks, and hot surfaces.[1][5] Use
explosion-proof electrical and lighting equipment.[1][6]

» Ground and bond all containers and transfer equipment to prevent static discharge.[1]

2. Handling and Use:

» Avoid all personal contact, including inhalation of vapors.[1]
» Do not eat, drink, or smoke in the handling area.[1]

e Use non-sparking tools.[1][5]

o Keep containers tightly closed when not in use.[1]

3. Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]
o Keep containers in an approved flammable liquid storage area.[1]
o Store locked up.[1]

4. Disposal Plan:

¢ Dispose of waste in accordance with local, state, and federal regulations.[1][6]

o Waste material is considered hazardous.[6]

e Do not dispose of in sanitary sewers or landfills.[7]

o Empty containers may retain explosive vapors and should be handled with care.[1]
Decontaminate empty containers before disposal.[1] One method is to rinse the empty
container three times with a compatible solvent, collecting the rinsate for hazardous waste
disposal.[8]

Emergency Procedures

Immediate and appropriate action during an emergency is critical.

e In Case of Fire:

o Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[4]

o Be aware that vapors are flammable and may travel to an ignition source and flash back.

[5]
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o Heating may cause containers to explode.[1]

e In Case of Spills or Leaks:

[e]

Remove all ignition sources.[1][5]

Ventilate the area.

o

[¢]

Absorb the spill with inert material such as vermiculite, dry earth, or sand.[1]

[e]

Collect the absorbed material and residues in a sealed container for disposal.[1]

o First Aid Measures:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[5][6]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[1][5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][8]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical steps for the safe handling of Ethyl propiolate in a
laboratory setting.

Caption: Logical workflow for the safe handling of Ethyl propiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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